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Compound of Interest

Compound Name: Ethyl 2-chloromethylbenzoate

Cat. No.: B072465

Introduction: Ethyl 2-chloromethylbenzoate (CAS No. 1531-78-8) is a substituted aromatic
ester utilized as a key intermediate in synthetic organic chemistry, particularly in the
development of pharmaceutical compounds and other complex molecular architectures. Its
utility stems from the reactive benzylic chloride moiety, which allows for facile nucleophilic
substitution. However, this same reactivity is the source of significant health and safety
concerns. The structural alerts within this molecule—specifically the chloromethyl group—
classify it as a potential alkylating agent and a potent lachrymator.

This guide provides a comprehensive framework for the safe handling, use, and disposal of
Ethyl 2-chloromethylbenzoate. It is designed for researchers, chemists, and drug
development professionals who may handle this compound. The protocols herein are based on
a conservative risk assessment, drawing from data on analogous structures and the
fundamental principles of chemical toxicology. Adherence to these guidelines is critical to
mitigate the risks of acute and chronic exposure.

Compound Identification and Physicochemical
Properties

A thorough understanding of a chemical's properties is the foundation of a robust safety
assessment. Key identification and physical data for Ethyl 2-chloromethylbenzoate are
summarized below.
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Property Value Source

Chemical Name Ethyl 2-(chloromethyl)benzoate [1]

Ethyl o-chloromethylbenzoate;

Synonyms 2-Chloromethyl-benzoic acid [1][2]
ethyl ester

CAS Number 1531-78-8 [1]12113]
Molecular Formula C10H11ClO2 [11121[3]
Molecular Weight 198.65 g/mol [1][2]
Appearance White crystal powder [2]
Boiling Point 140 °C @ 14 Torr [2]
Flash Point 146.5 °C [2]
Density ~1.2 g/cm?3 [2]
Vapor Pressure 0.00137 mmHg @ 25°C [2]

The low vapor pressure suggests that at room temperature, the risk of inhalation from
volatilization is low; however, the risk from aerosolized dust is significant.[2]

Hazard Analysis and Risk Assessment: An
Evidence-Based Approach

Official GHS classification data for Ethyl 2-chloromethylbenzoate is not readily available in
public databases.[2] Therefore, a risk assessment must be performed based on structural
analogy and the known toxicology of its constituent functional groups. This approach is
fundamental to ensuring safety when handling novel or poorly characterized substances.

Hazard Assessment by Structural Analogy

The primary hazards are derived from the benzylic chloride functional group.

o Lachrymatory and Irritant Properties: Chemicals containing a reactive benzylic halide group
are often potent lachrymators, causing intense eye irritation, tearing, and pain.[4] Isomeric
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compounds such as Ethyl 3-(chloromethyl)benzoate and Ethyl 4-(chloromethyl)benzoate are
classified as causing severe skin burns and eye damage (H314/H318).[5][6] It is prudent to
assume Ethyl 2-chloromethylbenzoate shares these severe irritant and corrosive
properties.

o Alkylating Agent Potential: The chloromethyl group is a classic electrophilic moiety capable of
alkylating biological nucleophiles, such as the nitrogenous bases in DNA. Alkylating agents
as a class present the strongest evidence for carcinogenicity and are also associated with
mutagenic and reproductive toxicities.[7][8][9] While there is no specific data on this
compound, its structure warrants its treatment as a potential alkylating agent, for which there
may be no safe level of exposure.[7]

Summary of Primary Hazards

Based on the analysis above, Ethyl 2-chloromethylbenzoate should be handled as a
substance with the following potential hazards:

o Acute Toxicity: Causes severe skin burns and serious eye damage. Potent lachrymator.[5][6]
May be harmful if inhaled or swallowed.

o Chronic Toxicity: Suspected carcinogen, mutagen, and reproductive toxin due to its potential
as an alkylating agent.[7][8]

The Hierarchy of Controls: A Systemic Approach to
Safety

The most effective safety programs implement a multi-layered approach known as the
hierarchy of controls. This framework prioritizes the most effective and reliable control
measures to minimize or eliminate exposure hazards.
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Hierarchy of Controls

Elimination / Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Designated Areas)

Least Effective

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)
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Alert Personnel
& Evacuate Area

Assess Spill Size
Is it minor & manageable?

Don Appropriate PPE

Cel IEmEige ey Rl i IEr (Gloves, Goggles, Respirator if needed)

Cover with Inert Absorbent
(e.g., Vermiculite, Sand)
Avoid raising dust

Carefully Collect Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b072465?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Waste Management and Decontamination

Proper disposal is a legal and ethical requirement.

o Waste Segregation: All materials contaminated with Ethyl 2-chloromethylbenzoate,
including disposable gloves, bench paper, and reaction byproducts, must be collected in a
dedicated, sealed, and clearly labeled hazardous waste container. * Disposal: Do not
dispose of this chemical down the drain. All waste must be disposed of through an approved
hazardous waste management program in accordance with local, state, and federal
regulations. [5][10]* Decontamination: Glassware should be decontaminated by rinsing with
a suitable organic solvent (e.g., acetone or ethanol) in a fume hood. The rinsate must be
collected as hazardous waste. Subsequently, the glassware can be cleaned using standard
laboratory detergents.

Conclusion

Ethyl 2-chloromethylbenzoate is a valuable synthetic intermediate whose utility is matched
by its significant potential hazards. Due to its potent lachrymatory properties and its
classification as a potential alkylating agent, this compound must be handled with the utmost
care. A comprehensive safety strategy, rooted in the hierarchy of controls, is not merely
recommended—it is essential. By mandating the use of engineering controls like chemical
fume hoods, enforcing strict administrative protocols, and requiring the correct use of personal
protective equipment, research and development professionals can effectively mitigate the
risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research and Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072465#safety-precautions-for-handling-ethyl-2-
chloromethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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